Cas no 2172051-80-6 (methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate)

• Product Name: methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate
• CAS No: 2172051-80-6
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6455673
• PubChem ID: 165874729
• Update Time: 2025-10-19

methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate
• 2172051-80-6
• EN300-1623564
• methyl 3-amino-1,7-dioxaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C10H17NO4/c1-13-9(12)8-7(11)5-15-10(8)3-2-4-14-6-10/h7-8H,2-6,11H2,1H3
• InChI Key： CTPUQBDLEJZCIS-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OC)C21COCCC2)N

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate

Professional Introduction to Methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate (CAS No. 2172051-80-6)

Methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate (CAS No. 2172051-80-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, presents a promising platform for the development of novel therapeutic agents.

The molecular framework of methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate consists of a spirocyclic core, which is a hybrid of two cyclic structures connected by a single carbon atom. This spiro arrangement imparts exceptional rigidity and stability to the molecule, making it an attractive candidate for drug design. The presence of both amino and carboxylate functional groups further enhances its potential as a pharmacophore, enabling diverse interactions with biological targets.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique chemical properties and biological activities. Spirocycles have been shown to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate suggests that it may interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic interventions.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By designing molecules that can selectively inhibit specific enzymes, researchers can modulate these pathways to treat various diseases. The structural features of methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate, particularly its rigid spirocore and multiple functional groups, make it an ideal candidate for this purpose.

Recent studies have demonstrated the efficacy of spirocyclic compounds as enzyme inhibitors in preclinical models. For instance, derivatives of spirocyclic compounds have been shown to inhibit kinases, which are enzymes involved in cell signaling pathways associated with cancer and inflammation. The amino group in methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate could potentially interact with the active site of kinases or other enzymes, disrupting their function and thereby alleviating disease symptoms.

The carboxylate group in this compound also offers significant advantages for drug development. Carboxylate groups are known to participate in various biochemical interactions, including hydrogen bonding and ionic interactions with biological targets. This versatility makes methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate a versatile scaffold for designing molecules that can interact with a wide range of targets.

In addition to its potential as an enzyme inhibitor, methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate may also have applications in the development of receptor ligands. Receptor ligands are molecules that bind to specific receptors on cell surfaces or within cells, triggering various cellular responses. By designing ligands that selectively bind to certain receptors, researchers can modulate physiological processes and treat diseases such as neurological disorders and cardiovascular diseases.

The unique spirocyclic structure of this compound provides a stable platform for designing ligands with high affinity and selectivity for specific receptors. The rigidity of the spirocore ensures that the ligand adopts a precise conformation upon binding to the receptor, maximizing the interaction between the molecule and its target.

The synthesis of methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereocontrol during synthesis. However, advances in synthetic methodologies have made it increasingly feasible to construct complex spirocyclic structures like this one.

The use of transition metal-catalyzed reactions has been particularly valuable in the synthesis of spirocyclic compounds. These reactions allow for the efficient construction of carbon-carbon bonds while maintaining high selectivity and yield. By leveraging these techniques, chemists can streamline the synthesis process and produce large quantities of pure material for further study.

The growing interest in spirocyclic compounds has led to significant advancements in synthetic chemistry over the past decade. Researchers have developed novel methodologies for constructing these molecules efficiently and with high precision. These advancements have not only facilitated the study of natural products containing spirocycles but also enabled the design and synthesis of new molecules with potential therapeutic applications.

The future prospects for methyl 3-amino-1,7-dioxaspiro4.5decane-4-carboxylate are vast and exciting. As our understanding of its chemical properties and biological activities continues to grow, so too will its potential applications in medicine and biotechnology. Further research is needed to fully explore its therapeutic potential and develop novel drug candidates based on this promising scaffold.